4-[4-(dimethylamino)phenyl]-2-phenyl-3-buten-2-ol

• IUPAC Name: (E)-4-[4-(dimethylamino)phenyl]-2-phenylbut-3-en-2-ol
• InChI: InChI=1S/C18H21NO/c1-18(20,16-7-5-4-6-8-16)14-13-15-9-11-17(12-10-15)19(2)3/h4-14,20H,1-3H3/b14-13+
• InChI Key: YJHJPVBBSXKVOJ-BUHFOSPRSA-N
• Canonical SMILES: CC(C=CC1=CC=C(C=C1)N(C)C)(C2=CC=CC=C2)O
• Isomeric SMILES: CC(/C=C/C1=CC=C(C=C1)N(C)C)(C2=CC=CC=C2)O
• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol

Description

4-[4-(dimethylamino)phenyl]-2-phenyl-3-buten-2-ol, commonly known as DMBA, is a synthetic compound that has gained significant attention in scientific research. This compound belongs to the family of β-adrenergic agonists and has been extensively studied for its potential as a therapeutic agent.

Mechanism of Action

DMBA exerts its effects by binding to the β-adrenergic receptors in the body. These receptors are found in various tissues, including the heart, lungs, and skeletal muscle. When DMBA binds to these receptors, it stimulates the production of cyclic adenosine monophosphate (cAMP), which leads to various physiological effects.
Biochemical and Physiological Effects:
DMBA has been found to have various biochemical and physiological effects. It has been shown to increase heart rate, metabolic rate, and oxygen consumption. It also has a bronchodilatory effect, which makes it useful in the treatment of asthma and other respiratory disorders.

Advantages and Limitations for Lab Experiments

DMBA has several advantages and limitations when used in lab experiments. One advantage is its potency as a β-adrenergic agonist, which makes it useful in studying the effects of β-adrenergic stimulation. However, one limitation is that it can be toxic at high doses, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of DMBA. One direction is to study its potential as a therapeutic agent in the treatment of respiratory disorders, such as asthma. Another direction is to study its effects on metabolism and weight loss. Additionally, further research is needed to determine the safety and efficacy of DMBA in humans.
Conclusion:
DMBA is a synthetic compound that has gained significant attention in scientific research. It has been studied for its potential as a therapeutic agent in various respiratory disorders and for its effects on metabolism and weight loss. DMBA exerts its effects by binding to the β-adrenergic receptors in the body and stimulating the production of cAMP. While DMBA has several advantages in lab experiments, it also has limitations due to its potential toxicity at high doses. Further research is needed to determine the safety and efficacy of DMBA in humans.

Synthesis Methods

DMBA can be synthesized using various methods, including the Friedel-Crafts acylation of 4-dimethylaminobenzaldehyde with cinnamyl alcohol. This reaction leads to the formation of DMBA as a pale yellow solid with a melting point of 151–153°C.

Scientific Research Applications

DMBA has been studied for its potential as a therapeutic agent in various scientific research studies. It has been found to be a potent β-adrenergic agonist, which means it can stimulate the β-adrenergic receptors in the body. This stimulation can lead to various physiological effects, including bronchodilation, increased heart rate, and increased metabolic rate.